Cas no 1860-21-5 (Acetic acid, trichloro-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, trichloro-, 1,1-dimethylethyl ester
• CAS No: 1860-21-5
• MF: C₆H₉Cl₃O₂
• MW: 219.49345946312
• CID: 1378736
• PubChem ID: 4405255
• Update Time: 2025-04-20

Acetic acid, trichloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trichloro-, 1,1-dimethylethyl ester
• tert-butyl 2,2,2-trichloroacetate
• Trichloroacetic acid tert-butyl ester
• t-Butyl Trichloroacetate
• SCHEMBL1456408
• TERT-BUTYL TRICHLOROACETATE
• DB-130697
• DTXSID20402921
• 1860-21-5
• trichloro-acetic acid tert-butyl ester
• trichloro-acetic acid t-butyl ester

• Inchi： 1S/C6H9Cl3O2/c1-5(2,3)11-4(10)6(7,8)9/h1-3H3
• InChI Key： YROVKSCEXQTHTJ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC(C)(C)C)(Cl)Cl

Computed Properties

• Exact Mass: 217.96697
• Monoisotopic Mass: 217.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2363
• Melting Point: 25.5°C
• Boiling Point: 314.84°C (rough estimate)
• Refractive Index: 1.4398 (estimate)
• PSA: 26.3